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Compound of Interest

Compound Name: Pent-2-enenitrile

Cat. No.: B12440713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for handling pent-2-
enenitrile in a laboratory and drug development setting. It is imperative that all personnel

handling this chemical are thoroughly familiar with its potential hazards and follow the

prescribed safety protocols to mitigate risks.

Chemical Identification and Physical Properties
Pent-2-enenitrile is an unsaturated aliphatic nitrile that exists as two geometric isomers: (E)-

pent-2-enenitrile and (Z)-pent-2-enenitrile. It is a flammable and toxic substance that requires

careful handling.

Table 1: Chemical Identification

Identifier (E)-pent-2-enenitrile (Z)-pent-2-enenitrile

IUPAC Name (2E)-pent-2-enenitrile (2Z)-pent-2-enenitrile

Synonyms trans-2-Pentenenitrile cis-2-Pentenenitrile

CAS Number 26294-98-4[1] 25899-50-7[2]

Molecular Formula C5H7N[1] C5H7N[2]

Molecular Weight 81.12 g/mol [1] 81.12 g/mol [2]
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Table 2: Physical and Chemical Properties

Property
(E)-pent-2-
enenitrile

(Z)-pent-2-
enenitrile

General

Physical Description Clear yellow liquid[3] - Clear yellow liquid[3]

Boiling Point
144.6-144.8 °C at 746

Torr[1]

112.0 °C at 760

mmHg[4]

234 °F at 760

mmHg[2]

Flash Point - 28.5 °C[4] 73.8 °F[2]

Density
0.82814 g/cm³ at 15

°C[1]
0.8 g/cm³[4] 0.82 at 39 °F[2]

Vapor Pressure - 22.2 mmHg at 25°C[4]

6 mmHg at 77 °F; 110

mmHg at 122 °F; 134

mmHg at 158 °F[2]

Solubility in Water - -
5 to 10 mg/mL at 66

°F[5]

Hazard Identification and Classification
Pent-2-enenitrile is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are its

flammability and acute toxicity upon ingestion, skin contact, or inhalation.[3][6][7]

Table 3: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6925695.aspx
https://www.chemsrc.com/en/cas/26294-98-4_494274.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentenenitrile
https://www.chemsrc.com/en/cas/26294-98-4_494274.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentenenitrile
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6925695.aspx
https://www.chemsrc.com/en/cas/26294-98-4_494274.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentenenitrile
https://www.chemsrc.com/en/cas/26294-98-4_494274.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentenenitrile
https://www.guidechem.com/encyclopedia/e-pent-2-enenitrile-dic131837.html
https://www.benchchem.com/product/b12440713?utm_src=pdf-body
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://pim-resources.coleparmer.com/sds/83288.pdf
https://www.oecd.org/en/publications/guidance-document-on-inhalation-toxicity-studies-second-edition_fba59116-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12440713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[3][6][7]

Acute Toxicity, Oral 3
H301: Toxic if swallowed[3][6]

[7]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[3][6][7]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[3][6][7]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[7]

GHS Pictograms:

Flame: Flammable hazard

Skull and Crossbones: Acute toxicity (fatal or toxic)

Health Hazard: Skin sensitizer

Signal Word: Danger[3][6][7]

Toxicological Information
Direct quantitative toxicological data (LD50, LC50) for pent-2-enenitrile is not readily available

in the reviewed literature. However, data for the structurally similar compound crotononitrile (2-

butenenitrile) can serve as a conservative estimate of its toxicity. Aliphatic nitriles are known to

exert their toxicity, at least in part, through the metabolic release of cyanide, which can inhibit

cellular respiration.[8][9] Unsaturated nitriles may also exhibit toxicity independent of cyanide

release.[8]

Table 4: Acute Toxicity Data for Crotononitrile (CAS: 4786-20-3) - Surrogate Data
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Route Species Value Reference

Oral LD50 Rat 501 mg/kg [6]

Oral LD50 Mouse 396 mg/kg [6]

Inhalation LC50 Rat 11 mg/l (ATE) [10]

Disclaimer:This data is for a structurally similar compound and should be used as an estimation

of the potential toxicity of pent-2-enenitrile. All handling procedures should reflect a high

degree of caution.

Mechanism of Toxicity
The toxicity of aliphatic nitriles is often associated with their in vivo metabolism, which can

release cyanide ions.[9] Cyanide disrupts cellular respiration by inhibiting cytochrome c

oxidase, a critical enzyme in the electron transport chain.[8][9] This leads to cytotoxic hypoxia.

Studies on various aliphatic nitriles indicate that the rate of cyanide liberation and the overall

toxicity can be influenced by the chemical structure.[8][11]

Experimental Protocols for Toxicity Assessment
While specific experimental protocols for pent-2-enenitrile were not found, standard

methodologies for assessing the acute toxicity of chemicals are well-established by the

Organisation for Economic Co-operation and Development (OECD). These guidelines are

designed to determine the potential adverse effects of a substance after a single exposure.

OECD Guideline 420: Acute Oral Toxicity - Fixed Dose
Procedure
This method is used to identify a dose that causes evident toxicity but not mortality.[12]

Principle: A stepwise procedure where a substance is administered orally to a single animal

at a defined dose. The outcome of this first animal determines the dose for the next animal.

[12]

Animal Model: Typically rats, with females often being the default sex.[12]
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Dose Administration: A single oral dose is administered via gavage. Animals are fasted

before dosing.[12]

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.[12]

OECD Guideline 402: Acute Dermal Toxicity
This guideline assesses the potential for a substance to cause harm when in contact with the

skin.[13][14][15]

Principle: The test substance is applied to a shaved area of the skin of several animals at a

specific dose.[13][14]

Animal Model: Commonly rats.[13]

Dose Application: The substance is applied to an area of at least 10% of the body surface

and held in contact with the skin for 24 hours under a porous gauze dressing.[13][16]

Observation Period: Animals are observed for 14 days for signs of skin irritation, systemic

toxicity, and mortality.[13]

OECD Guideline 403: Acute Inhalation Toxicity
This guideline evaluates the toxicity of a substance when inhaled.[17]

Principle: Animals are exposed to the test substance in an inhalation chamber for a defined

period, typically 4 hours.[17]

Animal Model: The rat is the preferred species.[17]

Exposure Method: Nose-only or whole-body exposure to a gas, vapor, or aerosol.[18]

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.[17]

Safe Handling and Storage
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Due to its flammability and high toxicity, strict safety protocols must be followed when handling

and storing pent-2-enenitrile.

Engineering Controls
Work with pent-2-enenitrile must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Use non-sparking tools and explosion-proof equipment.[19]

Ground and bond containers and receiving equipment to prevent static discharge.[19]

Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory for all personnel handling pent-2-enenitrile.

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear a flame-resistant lab coat.

Use chemical-resistant gloves. While specific breakthrough time data for pent-2-enenitrile
is unavailable, for nitriles in general, butyl rubber and neoprene gloves are often

recommended. Nitrile gloves may offer fair protection against short-term exposure but

should be changed immediately upon contamination. Always consult the glove

manufacturer's compatibility chart.

Respiratory Protection:

If working outside of a fume hood or if there is a risk of exceeding exposure limits, a

NIOSH-approved respirator with an organic vapor (OV) cartridge is required.[20][21] For

situations where particulates may also be present, a combination organic vapor/P100

cartridge should be used.[22][23][24]

A full-face respirator provides both respiratory and eye protection.
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Handling Pent-2-enenitrile

Engineering Controls
(Fume Hood)

 Is work in a fume hood? 

Mandatory Personal Protective Equipment

 Yes 

Eye/Face Protection
(Goggles & Face Shield)

Skin Protection
(Lab Coat & Gloves)

Respiratory Protection
(Respirator with OV Cartridge)

Safe Handling Achieved

Click to download full resolution via product page

Diagram 1: Personal Protective Equipment (PPE) Workflow

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[18]

Keep away from heat, sparks, open flames, and other ignition sources.[19]

Store separately from oxidizing agents, strong acids, and bases.[18][19]

Store in a locked cabinet or other secure area.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving pent-2-
enenitrile.
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First Aid Measures
Inhalation: Immediately move the person to fresh air. If breathing is difficult, give oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[18]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[18]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[18]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Exposure to Pent-2-enenitrile

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration if needed

Remove Contaminated Clothing
Flush Skin with Water for 15 min Flush Eyes with Water for 15 min Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Diagram 2: First Aid Procedures for Pent-2-enenitrile Exposure

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
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Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[25] Hazardous decomposition products include carbon monoxide, carbon dioxide, and

nitrogen oxides.[26]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.

Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Wear appropriate

personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[18][19]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon monoxide, carbon dioxide, and nitrogen oxides.[26] Contact with strong acids or

bases can produce hydrogen cyanide.[18][19]

Disposal Considerations
Disposal of pent-2-enenitrile and its contaminated materials must be in accordance with all

applicable federal, state, and local regulations. Contact a licensed professional waste disposal

service to dispose of this material.
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This guide is intended to provide essential safety information. It is not a substitute for a

comprehensive risk assessment and the implementation of a robust safety program. Always

refer to the most current Safety Data Sheet (SDS) for pent-2-enenitrile before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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